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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3,5-dinitroaniline is a halogenated nitroaromatic compound. Due to the presence of
nitro groups and a bromine atom on the aniline backbone, this molecule is of interest in various
chemical and pharmaceutical research areas. Understanding its physicochemical properties,
such as the melting point, is crucial for its synthesis, purification, and application in further
research and development. This guide provides an in-depth look at the available data for 2-
Bromo-3,5-dinitroaniline and its isomers, along with a detailed experimental protocol for
melting point determination.

Physicochemical Data

A thorough search of available scientific literature and chemical databases did not yield a
specific melting point for 2-Bromo-3,5-dinitroaniline (CAS Number: 116529-41-0). However,
for the purpose of comparison and to provide a reference range for this class of compounds,
the melting points of closely related isomers are presented in Table 1. It is imperative to note
that these are distinct chemical entities and their properties will differ from those of 2-Bromo-
3,5-dinitroaniline.

Table 1: Melting Points of Brominated Dinitroaniline Isomers
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Compound Name CAS Number Melting Point (°C)
2-Bromo-4,6-dinitroaniline 1817-73-8 151-153
2-Bromo-5-nitroaniline 10403-47-1 139-141[1]

Experimental Protocol: Capillary Melting Point
Determination

The determination of a substance's melting point is a fundamental analytical technique to
assess its purity. The capillary method is a widely accepted and commonly used technique in
research laboratories.

Principle

A small, powdered sample of the crystalline solid is packed into a thin-walled capillary tube.
The tube is then heated at a controlled rate in a melting point apparatus. The temperature
range over which the substance melts, from the first sign of liquid to the complete liquefaction
of the solid, is recorded as the melting point range.

Apparatus and Materials

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Sample of 2-Bromo-3,5-dinitroaniline (ensure it is dry)

Procedure

e Sample Preparation:

o Place a small amount of the crystalline 2-Bromo-3,5-dinitroaniline into a clean, dry
mortar.
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o Gently grind the sample into a fine powder using the pestle. This ensures uniform packing
and heat transfer.

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered sample. A small amount of the
solid will be forced into the tube.

o Invert the tube and tap it gently on a hard surface to cause the powder to fall to the sealed
end.

o Repeat this process until a packed column of 2-3 mm in height is achieved at the bottom
of the tube.

e Melting Point Measurement:
o Insert the packed capillary tube into the sample holder of the melting point apparatus.

o Set the heating rate to a rapid setting (e.g., 10-20°C per minute) to obtain an approximate
melting point. This is a preliminary measurement.

o Allow the apparatus to cool to at least 20°C below the approximate melting point.
o Prepare a new capillary tube with the sample.

o Set the heating rate to a slow and steady rate, typically 1-2°C per minute, starting from a
temperature about 15-20°C below the approximate melting point.

o Observe the sample through the magnifying eyepiece.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Continue to observe and record the temperature at which the last solid crystal melts (the
completion of melting).

o The recorded range is the melting point of the substance.

e Purity Indication:
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o A pure substance will typically have a sharp melting point range of 1-2°C.

o The presence of impurities will usually cause a depression and broadening of the melting
point range.

Visualizations
Mechanism of Action for Dinitroaniline Herbicides

Dinitroanilines, the class of compounds to which 2-Bromo-3,5-dinitroaniline belongs, are
known to act as herbicides. Their primary mechanism of action involves the disruption of
microtubule formation in plant cells, which is essential for cell division and growth.
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Caption: Mechanism of dinitroaniline herbicide action.

Experimental Workflow for Chemical Compound
Characterization

The following diagram illustrates a general workflow for the characterization of a newly
synthesized or isolated chemical compound like 2-Bromo-3,5-dinitroaniline.
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Caption: General workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-3,5-dinitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15421743#melting-point-of-2-bromo-3-5-
dinitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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